Cas no 63760-17-8 (4-(4-Methoxybenzyl)aminophenol)

• Product Name: 4-(4-Methoxybenzyl)aminophenol
• CAS No: 63760-17-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1073212
• PubChem ID: 18778351
• Update Time: 2025-06-23

4-(4-Methoxybenzyl)aminophenol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methoxybenzyl)amino]phenol
• AKOS000112132
• 4-[(4-methoxyphenyl)methylamino]phenol
• SB79761
• 63760-17-8
• 4-{[(4-methoxyphenyl)methyl]amino}phenol
• 4-((4-METHOXYBENZYL)AMINO)PHENOL
• 1368200-06-9
• DB-184367
• STK801713
• MFCD02131305
• 4-(4-Methoxybenzyl)aminophenol

• MDL： MFCD02131305
• Inchi： 1S/C14H15NO2/c1-17-14-8-2-11(3-9-14)10-15-12-4-6-13(16)7-5-12/h2-9,15-16H,10H2,1H3
• InChI Key： MIZVFVARBVQZAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.5Ų

4-(4-Methoxybenzyl)aminophenol Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-Methoxybenzyl)aminophenol

Introduction to 4-(4-Methoxybenzyl)aminophenol (CAS No. 63760-17-8)

The compound 4-(4-Methoxybenzyl)aminophenol, identified by the CAS registry number CAS No. 63760-17-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various industries, particularly in the development of pharmaceutical agents and advanced materials. The molecule consists of a phenol group attached to an amino group, with a methoxybenzyl substituent, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent studies have highlighted the importance of 4-(4-Methoxybenzyl)aminophenol in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the preparation of drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The presence of the methoxy group on the benzene ring enhances the compound's ability to interact with biological systems, making it a valuable precursor in medicinal chemistry.

The synthesis of 4-(4-Methoxybenzyl)aminophenol involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis are readily available, making the process cost-effective and scalable for industrial applications. The compound's stability under various reaction conditions has been extensively studied, ensuring its reliability as an intermediate in large-scale manufacturing.

In terms of physical properties, 4-(4-Methoxybenzyl)aminophenol exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in both aqueous and organic reaction environments, depending on the desired application.

The chemical structure of 4-(4-Methoxybenzyl)aminophenol is characterized by a phenolic hydroxyl group at position 4, an amino group attached to a benzyl moiety substituted with a methoxy group at position 4. This arrangement allows for strong hydrogen bonding capabilities, which are crucial for its interactions with biological targets. The methoxy group also introduces electronic effects that can modulate the reactivity of the molecule during synthesis or biological interactions.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 4-(4-Methoxybenzyl)aminophenol in different environments. These models have provided insights into its potential as a ligand in metalloenzyme inhibition studies, suggesting its role in catalytic processes within biological systems.

In addition to its pharmacological applications, CAS No. 63760-17-8 has shown promise in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, highlighting the versatility of this compound beyond traditional pharmaceutical uses.

The environmental impact of synthesizing and using 4-(4-Methoxybenzyl)aminophenol has also been a topic of recent research. Studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and ensure that the compound can be produced responsibly on an industrial scale.

In conclusion, 4-(4-Methoxybenzyl)aminophenol (CAS No. 63760-17-8) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, combined with recent research advancements, position it as a key molecule for future innovations in drug development, material science, and sustainable chemistry practices.